molecular formula C7H12N2O2S B8539465 1-Cyano-1-(methylsulfonamido)cyclopentane

1-Cyano-1-(methylsulfonamido)cyclopentane

Cat. No.: B8539465
M. Wt: 188.25 g/mol
InChI Key: SKCDFWRKXBKZGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyano-1-(methylsulfonamido)cyclopentane is a useful research compound. Its molecular formula is C7H12N2O2S and its molecular weight is 188.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H12N2O2S

Molecular Weight

188.25 g/mol

IUPAC Name

N-(1-cyanocyclopentyl)methanesulfonamide

InChI

InChI=1S/C7H12N2O2S/c1-12(10,11)9-7(6-8)4-2-3-5-7/h9H,2-5H2,1H3

InChI Key

SKCDFWRKXBKZGC-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)NC1(CCCC1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 20.2 g (0.2 mole) triethylamine and 200 ml chloroform cooled in an ice bath, 14.7 g (0.1 mole) 1-amino-1-cyanocyclopentane hydrochloride (the product of Example 14) were spooned in over ten minutes to give a red solution. To that mixture, 11.5 g (0.1 mole) methanesulfonyl chloride in 25 ml chloroform were added dropwise over 30 minutes. The reaction mixture was stirred 30 minutes. The reaction mixture was washed with 25 ml concentrated hydrochloric acid which had been diluted to 50 ml with ice water. The layers were phase separated. The organic layer was washed twice with 50 ml ice water, dried over magnesium sulfate and stripped to give 13 g of the above-identified amber oily product.
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
14.7 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
11.5 g
Type
reactant
Reaction Step Four
Quantity
25 mL
Type
solvent
Reaction Step Four

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